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A comprehensive analysis of perovskite solar cell performance against leading photovoltaic
technologies, supported by certified data and standardized experimental protocols.

The rapid ascent of perovskite solar cells (PSCs) in the photovoltaic landscape has been
remarkable, with certified power conversion efficiencies (PCEs) now rivaling and even
surpassing traditional silicon-based technologies. This guide provides an objective comparison
of PSCs with established alternatives such as crystalline silicon (c-Si), cadmium telluride
(CdTe), and copper indium gallium selenide (CIGS), focusing on certified efficiency
measurements and the methodologies used for their validation.

Comparative Performance of Leading Photovoltaic
Technologies

The performance of solar cells is benchmarked by accredited institutions like the National
Renewable Energy Laboratory (NREL), Fraunhofer ISE, and the Japan Aerospace Exploration
Agency (JAXA). These certifications, conducted under stringent Standard Test Conditions
(STC), provide a reliable basis for comparison.[1]

Table 1: Certified Record Efficiencies of Single-Junction Solar Cells
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Photovoltaic

Certified Efficiency

Certifying Body

Institution

Technology (%)
) Solar Cell Efficiency ) )
Perovskite 27.3% Soochow University[2]
Table (66th ed.)
Crystalline Silicon (c- ,
_ 27.30% ISFH LONGI[3]
Si)
Cadmium Telluride ]
23.1% - First Solar[4]
(CdTe)
Copper Indium )
) ] First Solar / Uppsala
Gallium Selenide 23.64% Fraunhofer ISE

University[5
(CIGS) Vo)
Table 2: Certified Record Efficiencies of Tandem Solar Cells
Photovoltaic Certified Efficiency o o
Certifying Body Institution

Technology (%)

Perovskite-Silicon

34.85% NREL LONGI Solar[6]
Tandem
Perovskite-Perovskite Nanjing University &
30.1% NREL )
Tandem Renshine Solar[7]
Four-Junction (111-V) 47.6% Fraunhofer ISE Fraunhofer ISE[8][9]

Note: Efficiency records are constantly being updated. The data presented is based on the
latest available certified results.

The data clearly indicates the impressive progress of single-junction perovskite solar cells,
which have now matched the efficiency of leading crystalline silicon cells.[2][3] However, the
most significant advantage of perovskites lies in their application in tandem configurations,
particularly with silicon. Perovskite-silicon tandem cells have surpassed the theoretical
Shockley-Queisser limit for single-junction silicon cells, with a certified efficiency of 34.85%.[6]
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Key Performance Metrics for Solar Cell Validation

Beyond the headline power conversion efficiency (PCE), a comprehensive evaluation of solar

cell performance involves several key metrics derived from current-voltage (J-V)

measurements under illumination.[10]

Table 3: Key Performance Metrics and Their Significance

Metric Symbol Description Significance
) Indicates the quality of
The maximum voltage )
the semiconductor
o a solar cell can
Open-Circuit Voltage Voc and the extent of
produce when no o
] ] recombination losses.
current is flowing.
[11]
The maximum current ~ Proportional to the
o density a solar cell number of photons
Short-Circuit Current
) Jsc can produce when the  absorbed and
Density o ]
voltage across it is converted into charge
zero. carriers.
] Represents the
The ratio of the
] "squareness” of the J-
maximum power from _
] V curve and is a
Fill Factor FF the solar cell to the
measure of the cell's
product of Voc and ) o
internal resistive
Jsc.
losses.[12]
The ratio of the ) i
) ) ) The primary metric for
Power Conversion maximum electrical
PCE overall solar cell

Efficiency

power output to the

incident light power.

performance.[10]

Experimental Protocols for Certified Efficiency
Measurements
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The validation of solar cell efficiency is a meticulous process governed by international
standards to ensure accuracy and comparability across different laboratories and technologies.

[1]
Standard Test Conditions (STC)

Certified efficiency measurements are conducted under Standard Test Conditions (STC), which
are universally defined as:[13][14]

e Irradiance: 1000 W/m?
o Cell Temperature: 25°C
e Solar Spectrum: Air Mass 1.5 (AM1.5)

These conditions simulate a clear day with the sun at a specific angle, providing a standardized
baseline for performance evaluation.[13]

Measurement Procedure

o Light Source Calibration: A solar simulator with a spectrum closely matching the AM1.5
global spectrum is used. Its intensity is calibrated using a reference cell with a known
spectral response.

o Current-Voltage (J-V) Sweeping: The solar cell is subjected to a variable voltage sweep while
the corresponding current is measured.[10] For perovskite solar cells, which can exhibit
hysteresis, specific sweep protocols are crucial to obtain accurate and stable efficiency
values.[15]

o Data Acquisition and Parameter Extraction: The J-V curve is plotted, and the key
performance metrics (Voc, Jsc, FF, and PCE) are extracted. The maximum power point
(MPP) is identified to calculate the PCE.[10]

 Independent Verification: For a result to be officially certified, it must be measured and
verified by an accredited, independent testing laboratory such as NREL, Fraunhofer ISE, or
AIST.[1]
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The following diagram illustrates the general workflow for certifying the efficiency of a
perovskite solar cell.

Cell Preparation

Certified Measurement

Calibration of Solar Simulator Temperature Control
(AM1.5G, 1000 W/m2) (25°C)

l

Current-Voltage (I-V) Sweep <
(Hysteresis Protocol)

l

Data Acquisition

Data Analysis |& Verification
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Workflow for certified efficiency measurement of perovskite solar cells.

Stability and Future Outlook

While the efficiency of perovskite solar cells is a major breakthrough, their long-term stability
remains a critical area of research.[16][17] Issues such as degradation due to moisture,
oxygen, and thermal stress are being actively addressed through material engineering and
advanced encapsulation techniques.[16] Companies are now reporting modules that pass the
International Electrotechnical Commission (IEC) standards required for commercial silicon solar
cells, indicating significant progress in reliability.[18]

The continued improvement in both efficiency and stability of perovskite solar cells, particularly
in tandem configurations, positions them as a highly promising technology for the future of
photovoltaics. Their potential for low-cost, high-volume manufacturing further enhances their
commercial viability. As research and development efforts intensify, perovskite solar cells are
poised to play a significant role in the global transition to renewable energy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.pv-tech.org/fraunhofer-ise-four-junction-solar-cell-claims-47-point-6-percent-efficiency-record/
https://www.ise.fraunhofer.de/en/press-media/press-releases/2022/fraunhofer-ise-develops-the-worlds-most-efficient-solar-cell-with-47-comma-6-percent-efficiency.html
https://www.ise.fraunhofer.de/en/press-media/press-releases/2022/fraunhofer-ise-develops-the-worlds-most-efficient-solar-cell-with-47-comma-6-percent-efficiency.html
https://www.fluxim.com/measurement-techniques-perovskite-solar-cells
https://www.ossila.com/pages/solar-cells-low-device-metrics
https://www.osti.gov/servlets/purl/1686154
https://sinovoltaics.com/learning-center/quality/standard-test-conditions-stc-definition-and-problems/
https://www.omkarmhatre.in/2025/06/standard-testing-conditions-stc-solar-modules.html
https://docs.nrel.gov/docs/fy18osti/70564.pdf
https://qualifi.lsib.co.uk/2022/course-details.aspx?id=46478&CourseTitle=Professional+Certificate+in+Perovskite+Solar+Cell+Stability&Subject=&Award=
https://pubs.acs.org/doi/10.1021/acsenergylett.5c00129
https://pmc.ncbi.nlm.nih.gov/articles/PMC11985620/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11985620/
https://www.benchchem.com/product/b083521#validating-the-efficiency-of-perovskite-solar-cells-with-certified-measurements
https://www.benchchem.com/product/b083521#validating-the-efficiency-of-perovskite-solar-cells-with-certified-measurements
https://www.benchchem.com/product/b083521#validating-the-efficiency-of-perovskite-solar-cells-with-certified-measurements
https://www.benchchem.com/product/b083521#validating-the-efficiency-of-perovskite-solar-cells-with-certified-measurements
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b083521?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

